![molecular formula C17H16ClFN2O3S B2809835 N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-(4-fluorophenyl)acetamide CAS No. 946344-21-4](/img/structure/B2809835.png)
N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-(4-fluorophenyl)acetamide
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Description
N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C17H16ClFN2O3S and its molecular weight is 382.83. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Properties and Toxicity Evaluation
Studies on compounds with similar structures to the one often aim to evaluate their pharmacological properties and potential toxicity. For example, research on thiophene analogues, similar in structure due to their aromatic characteristics and potential for pharmacological activity, has explored their carcinogenicity and biological activity, indicating the importance of understanding the biological effects of novel compounds before their application (Ashby et al., 1978).
Environmental Impact and Degradation
The environmental fate and degradation of pharmaceutical compounds, including acetaminophen (a commonly studied acetamide), have been extensively researched. Studies focus on their presence in water bodies, toxicological effects, and methods for removal from the environment, highlighting the importance of environmental considerations in the application of chemical compounds (Qutob et al., 2022).
Advanced Synthesis Techniques
Research into the synthesis of complex organic compounds, including those with specific functional groups like fluorophenyl and chlorophenyl, provides insights into the methodologies that might be applied to synthesize the compound . These studies contribute to the development of more efficient, scalable, and environmentally friendly synthetic routes (Qiu et al., 2009).
Novel Mechanisms of Action in Drug Development
The exploration of novel mechanisms of action, as seen in the pharmacological evaluation of new compounds, is critical in drug development. For instance, understanding how specific derivatives induce their effects, such as through the modulation of receptor activity or enzymatic pathways, can guide the application of new compounds in therapeutic settings (Ohashi & Kohno, 2020).
Properties
IUPAC Name |
N-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-(4-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClFN2O3S/c18-15-7-6-14(11-16(15)21-8-1-9-25(21,23)24)20-17(22)10-12-2-4-13(19)5-3-12/h2-7,11H,1,8-10H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFJSWBGCWZPYKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(S(=O)(=O)C1)C2=C(C=CC(=C2)NC(=O)CC3=CC=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClFN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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